Cas no 1339667-18-3 (3-(m-Tolyl)pyridin-4-amine)

• Product Name: 3-(m-Tolyl)pyridin-4-amine
• CAS No: 1339667-18-3
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1033976
• PubChem ID: 64089885
• Update Time: 2025-06-12

3-(m-Tolyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(m-Tolyl)pyridin-4-amine
• 3-(3-methylphenyl)pyridin-4-amine
• DB-315507
• 3-m-tolylpyridin-4-amine
• AKOS013407146
• J-512948
• SB54750
• DTXSID70734704
• 1339667-18-3

• Inchi： 1S/C12H12N2/c1-9-3-2-4-10(7-9)11-8-14-6-5-12(11)13/h2-8H,1H3,(H2,13,14)
• InChI Key： ALCGJRHFYFTPKN-UHFFFAOYSA-N
• SMILES： NC1C=CN=CC=1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(m-Tolyl)pyridin-4-amine

Introduction to 3-(m-Tolyl)pyridin-4-amine (CAS No. 1339667-18-3)

3-(m-Tolyl)pyridin-4-amine, with the CAS number 1339667-18-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with an m-tolyl substituent, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 3-(m-Tolyl)pyridin-4-amine consists of a pyridine ring attached to an amino group at the 4-position and an m-tolyl group at the 3-position. This arrangement provides a rich platform for functionalization and modification, enabling researchers to explore a wide range of biological activities and pharmacological properties. The compound's aromatic nature and the presence of both electron-donating and electron-withdrawing groups contribute to its unique reactivity and stability.

In recent years, 3-(m-Tolyl)pyridin-4-amine has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its role as a lead compound in the development of inhibitors for various enzymes and receptors. For instance, research has shown that derivatives of 3-(m-Tolyl)pyridin-4-amine exhibit potent inhibitory activity against kinases, which are crucial enzymes involved in cellular signaling pathways. These findings have significant implications for the treatment of diseases such as cancer, where aberrant kinase activity is a common hallmark.

Beyond kinase inhibition, 3-(m-Tolyl)pyridin-4-amine has also shown promise in modulating other important biological targets. Studies have demonstrated that certain derivatives can act as selective serotonin reuptake inhibitors (SSRIs), making them potential candidates for the treatment of mood disorders such as depression and anxiety. The ability to fine-tune the chemical structure of 3-(m-Tolyl)pyridin-4-amine allows researchers to optimize its pharmacological profile for specific therapeutic applications.

The synthetic accessibility of 3-(m-Tolyl)pyridin-4-amine is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, including palladium-catalyzed cross-coupling reactions and multistep sequences involving functional group transformations. These methods not only ensure high yields but also provide flexibility in introducing diverse substituents, thereby expanding the scope of potential derivatives.

In addition to its direct use as a therapeutic agent, 3-(m-Tolyl)pyridin-4-amine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various electrophiles and nucleophiles makes it a valuable building block for constructing larger molecular frameworks. This versatility has led to its application in the development of prodrugs, which are designed to enhance drug delivery and bioavailability.

The biological evaluation of 3-(m-Tolyl)pyridin-4-amine and its derivatives has revealed several interesting properties. In vitro studies have shown that these compounds can exhibit cytotoxic effects against various cancer cell lines, suggesting their potential as anticancer agents. Furthermore, preliminary animal studies have demonstrated that certain derivatives can effectively reduce tumor growth without significant toxicity, highlighting their therapeutic potential.

To further understand the mechanism of action of 3-(m-Tolyl)pyridin-4-amine, researchers have employed a range of advanced techniques, including molecular docking studies and molecular dynamics simulations. These computational methods have provided insights into how the compound interacts with target proteins at the molecular level, aiding in the rational design of more potent and selective derivatives.

In conclusion, 3-(m-Tolyl)pyridin-4-amine (CAS No. 1339667-18-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new derivatives with enhanced therapeutic properties will be discovered, opening up new avenues for treating various diseases.